N-{[4-(4-bromophenyl)-5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-tert-butylbenzamide

• IUPAC Name: N-[[4-(4-bromophenyl)-5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-tert-butylbenzamide
• InChI: InChI=1S/C30H32BrN5O2S/c1-19-6-7-20(2)25(16-19)33-27(37)18-39-29-35-34-26(36(29)24-14-12-23(31)13-15-24)17-32-28(38)21-8-10-22(11-9-21)30(3,4)5/h6-16H,17-18H2,1-5H3,(H,32,38)(H,33,37)
• InChI Key: FMUMNJALXMOHHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)CNC(=O)C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C30H32BrN5O2S
• Molecular Weight: 606.6 g/mol
• CAS No.: 393870-56-9

Description

N-{[4-(4-bromophenyl)-5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-tert-butylbenzamide is a useful research compound. Its molecular formula is C30H32BrN5O2S and its molecular weight is 606.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound and its derivatives are synthesized through various chemical reactions, including palladium-catalyzed N-arylation, demonstrating the versatility of these compounds in organic synthesis. For example, palladium-catalyzed N-arylation of sulfoximines with aryl bromides and aryl iodides has been studied to synthesize various N-arylated sulfoximines in high yield, highlighting the efficiency of cross-coupling strategies in synthesizing complex molecules (Bolm & Hildebrand, 2000).

Antimicrobial Studies

Several derivatives of the compound have been evaluated for their antibacterial and antifungal activities. The synthesis and antimicrobial screening of sulfonamide-derived compounds and their transition metal complexes, including 4-bromo-2-[(E)-{4-[(3,4-dimethylisoxazol-5-yl)sulfamoyl]phenyl}iminiomethyl]phenolate, reveal that these compounds exhibit moderate to significant antibacterial activity against various bacterial strains and good antifungal activity against fungal strains (Chohan & Shad, 2011).

Novel Ligands for Transition Metal Complexes

The compound and its derivatives serve as novel ligands for synthesizing transition metal complexes with potential applications in catalysis and material science. For instance, coinage metal(I) complexes bearing triazole-based N-heterocyclic carbene (NHC) ligands have been synthesized and characterized, showcasing their potential in forming stable complexes with metals, which could be useful in catalytic applications (Turek et al., 2014).